Cas no 339014-85-6 (7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone)

• Product Name: 7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone
• CAS No: 339014-85-6
• CID: 4648426
• Update Time: 2025-10-29

7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone

Computed Properties

• Exact Mass: 385.945
• Monoisotopic Mass: 385.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone

7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone: A Comprehensive Overview

7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone is a complex organic compound with the CAS number 339014-85-6. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential applications in pharmaceuticals. The structure of this molecule is characterized by a quinazolinone core with substituents at positions 2, 3, and 7. Specifically, the 7-position bears a chlorine atom, the 3-position is substituted with a 2,4-dichloro-5-methoxyphenyl group, and the 2-position contains a sulfanyl (thioether) group.

The synthesis of 7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone involves multi-step organic reactions. The quinazolinone framework is typically constructed through cyclization reactions, often utilizing amino acids or related precursors. The substitution at the 7-position with chlorine can be achieved via electrophilic aromatic substitution or other halogenation techniques. The introduction of the sulfanyl group at position 2 may involve thiolation or displacement reactions, depending on the specific synthetic pathway employed.

Recent studies have highlighted the potential of quinazolinones as scaffolds for drug discovery. For instance, research has shown that certain quinazolinone derivatives exhibit significant anti-cancer activity by targeting key enzymes or signaling pathways involved in tumor progression. The presence of multiple substituents in 7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone, particularly the chlorine atoms and methoxy group, may enhance its bioactivity by modulating its pharmacokinetic properties and interaction with biological targets.

In terms of biological activity, 7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone has been investigated for its potential as an anti-inflammatory agent. Experimental data suggest that this compound may inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. Additionally, its sulfanyl group could contribute to antioxidant properties, further supporting its potential therapeutic applications.

From a structural perspective, the quinazolinone core provides a rigid framework that facilitates interactions with biological macromolecules such as proteins and nucleic acids. The substitution pattern in 7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone introduces both electron-withdrawing and electron-donating groups into the molecule. This balance may influence its solubility, stability, and bioavailability when administered as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of 7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone with various biological targets. These studies provide insights into its binding affinity and selectivity profiles, which are critical for optimizing its therapeutic potential. For example, molecular docking simulations have revealed that this compound may bind effectively to certain kinase domains involved in cellular signaling.

In conclusion, 7-Chloro-3-(2,4-dichloro-5-methoxyphenyl)-2-sulfanyl-4(3H)-quinazolinone represents an intriguing compound with promising applications in drug discovery. Its unique structure and substituent pattern suggest diverse biological activities that warrant further investigation. As research continues to uncover its full potential, this compound could play a significant role in advancing novel therapeutic strategies across various disease areas.